Cas no 1864953-41-2 (1H-1,2,3-Triazole-5-methanesulfonamide, 4-bromo-1-methyl-)

• Product Name: 1H-1,2,3-Triazole-5-methanesulfonamide, 4-bromo-1-methyl-
• CAS No: 1864953-41-2
• MF: C₄H₇BrN₄O₂S
• MW: 255.092977762222
• CID: 5285932
• Update Time: 2025-05-05

1H-1,2,3-Triazole-5-methanesulfonamide, 4-bromo-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-methanesulfonamide, 4-bromo-1-methyl-

• Inchi： 1S/C4H7BrN4O2S/c1-9-3(2-12(6,10)11)4(5)7-8-9/h2H2,1H3,(H2,6,10,11)
• InChI Key： ZBYSAXVTLCXGKH-UHFFFAOYSA-N
• SMILES： N1(C)C(CS(N)(=O)=O)=C(Br)N=N1

Additional information on 1H-1,2,3-Triazole-5-methanesulfonamide, 4-bromo-1-methyl-

1H-1,2,3-Triazole-5-methanesulfonamide, 4-bromo-1-methyl

The compound 1H-1,2,3-Triazole-5-methanesulfonamide, 4-bromo-1-methyl (CAS No. 1864953-41-2) is a highly specialized organic chemical with a unique structure and functional groups. This compound belongs to the class of triazoles, which are widely recognized for their applications in pharmaceuticals, agrochemicals, and materials science. The presence of the methanesulfonamide group and the bromo substituent introduces distinct chemical properties that make this compound a valuable intermediate in various synthetic processes.

The triazole ring in this compound is a key structural feature that contributes to its stability and reactivity. Triazoles are known for their ability to form strong hydrogen bonds due to the presence of nitrogen atoms in the ring. This property makes them useful in drug design, particularly in enhancing the bioavailability of pharmaceutical compounds. The methanesulfonamide group attached to the triazole ring further enhances the compound's solubility and bioactivity, making it a promising candidate for medicinal chemistry applications.

Recent studies have highlighted the potential of 4-bromo-1-methyl substituted triazoles in inhibiting certain enzymes associated with neurodegenerative diseases. For instance, researchers have reported that this compound exhibits potent inhibitory activity against acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. The bromine substituent plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its binding affinity to the enzyme's active site.

In addition to its pharmacological applications, 1H-1,2,3-Triazole-5-methanesulfonamide, 4-bromo-1-methyl has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalytic applications. Recent advancements in green chemistry have also explored this compound as a potential precursor for synthesizing biodegradable polymers.

The synthesis of this compound involves a multi-step process that typically starts with the preparation of the triazole ring followed by functionalization with the methanesulfonamide and bromo groups. Modern synthetic methodologies have enabled chemists to optimize this process by employing catalytic cross-coupling reactions and microwave-assisted synthesis techniques. These advancements have significantly improved the yield and purity of the final product.

From an environmental perspective, understanding the fate and transport of CAS No. 1864953-41-2 is crucial for assessing its potential impact on ecosystems. Recent studies have shown that this compound undergoes rapid degradation under aerobic conditions due to its labile methanesulfonamide group. This suggests that it has a low persistence in aquatic environments, which is favorable for reducing ecological risks.

In conclusion, 1H-1,2,3-Triazole-5-methanesulfonamide, 4-bromo-1-methyl (CAS No. 1864953-41-2) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry.